Cas no 2305253-01-2 (1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1))

• Product Name: 1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1)
• CAS No: 2305253-01-2
• MF: C₈H₈Cl₂N₄
• MW: 231.081918716431
• CID: 5326242
• Update Time: 2025-07-25

1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H7ClN4.ClH/c9-7-2-1-3-11-8(7)13-5-6(10)4-12-13;/h1-5H,10H2;1H
• InChI Key： SMSJMTKPLKVCNP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=NC=1N1N=CC(N)=C1.Cl

Additional information on 1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1)

Comprehensive Overview of 1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1) (CAS No. 2305253-01-2)

The compound 1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1) (CAS No. 2305253-01-2) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure combining a pyrazole core and a chloropyridine moiety, this compound serves as a pivotal intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 1H-Pyrazol-4-amine derivatives has surged due to their versatility in medicinal chemistry. The presence of the hydrochloride salt form enhances its solubility, making it suitable for formulation studies. This aligns with the growing trend of optimizing API (Active Pharmaceutical Ingredient) properties for improved bioavailability. As sustainability becomes a key focus, synthetic routes for this compound are being refined to reduce environmental impact, addressing the "green chemistry" movement.

The 3-chloro-2-pyridinyl group in this molecule contributes to its electronic properties, which are critical for interactions in biological systems. This feature has led to its exploration in crop protection chemicals, where such structures are known to exhibit herbicidal or insecticidal activity. However, it’s essential to note that applications must comply with regional regulations to ensure safety and environmental stewardship.

From a technical perspective, CAS No. 2305253-01-2 is often referenced in patents and academic journals for its role in developing small-molecule inhibitors. Its mechanism of action is frequently compared to other pyridine-based compounds, a class widely studied for their therapeutic potential. Analytical methods such as HPLC and LC-MS are commonly employed to characterize its purity, reflecting the industry’s emphasis on quality control.

Emerging discussions in online forums and scientific communities highlight queries about the "synthetic pathway of 1H-Pyrazol-4-amine derivatives" or "applications of chloropyridine compounds in medicine." These topics underscore the compound’s relevance to current research trends. Additionally, its stability under various pH conditions is a frequent subject of investigation, particularly for formulation scientists working on extended-release drug delivery systems.

In summary, 1H-Pyrazol-4-amine, 1-(3-chloro-2-pyridinyl)-, hydrochloride (1:1) represents a multifaceted tool in modern chemistry. Its structural features and adaptability make it valuable across industries, while ongoing studies continue to uncover new possibilities. For researchers, understanding its properties and synthetic accessibility is key to unlocking innovative solutions in health and agriculture.